Cas no 852221-32-0 (N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide)

• Product name: N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide
• CAS No: 852221-32-0
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 5475938

N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-4-phenylsulfanylbutanamide
• N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

• Inchi： 1S/C20H20N2O2S2/c1-24-16-11-9-15(10-12-16)18-14-26-20(21-18)22-19(23)8-5-13-25-17-6-3-2-4-7-17/h2-4,6-7,9-12,14H,5,8,13H2,1H3,(H,21,22,23)
• InChI Key： WZELXVNKJAHPFP-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)CCCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide

Comprehensive Overview of N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 852221-32-0)

The compound N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide (CAS No. 852221-32-0) is a specialized organic molecule with a unique structural framework, combining a thiazole ring, a methoxyphenyl group, and a phenylsulfanyl moiety. This intricate architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. Its CAS number 852221-32-0 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in academic and industrial settings.

In recent years, the demand for thiazole derivatives has surged due to their versatile applications in drug discovery and agrochemical development. The N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl segment of this compound is particularly noteworthy, as it mirrors structural motifs found in bioactive molecules targeting inflammation and metabolic disorders. Concurrently, the phenylsulfanyl group enhances lipophilicity, a property highly sought after in the design of membrane-permeable therapeutics. These attributes align with current trends in small-molecule drug development, where researchers prioritize compounds with balanced pharmacokinetic profiles.

From a synthetic perspective, CAS 852221-32-0 exemplifies the growing focus on sulfur-containing compounds, which are gaining traction in green chemistry initiatives. The phenylsulfanyl moiety offers opportunities for further functionalization, enabling the creation of libraries of analogs for structure-activity relationship (SAR) studies. This approach resonates with the pharmaceutical industry's push toward fragment-based drug design, a strategy frequently discussed in AI-driven drug discovery platforms.

The compound's methoxyphenyl-thiazole core also intersects with cutting-edge research in fluorescent probes and organic electronics. Its conjugated system suggests potential utility in optoelectronic materials, a hot topic in renewable energy forums. As sustainability becomes a central theme in scientific discourse, molecules like N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide may contribute to advancements in biodegradable sensors or energy-efficient displays.

Quality control and analytical characterization of 852221-32-0 frequently involve techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods address common queries from quality assurance professionals regarding compound purity and stability—a critical consideration given the increasing regulatory scrutiny in chemical manufacturing. The compound's butanamide linker further invites discussions about prodrug strategies, a trending subtopic in medicinal chemistry circles.

In conclusion, N-4-(4-methoxyphenyl)-1,3-thiazol-2-yl-4-(phenylsulfanyl)butanamide represents a multifaceted chemical entity with implications across multiple disciplines. Its CAS registry number 852221-32-0 anchors it in scientific literature, while its structural features keep it relevant to contemporary research themes like targeted drug delivery and functional materials. As interdisciplinary collaborations expand, this compound may emerge as a keystone in developing next-generation biochemical tools and technologies.